N-(4-methoxyphenyl)-2-[3-(3-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C20H19N3O4/c1-26-16-8-6-15(7-9-16)21-19(24)13-23-20(25)11-10-18(22-23)14-4-3-5-17(12-14)27-2/h3-12H,13H2,1-2H3,(H,21,24)
• InChI Key: GHGPHHJJHMUYHT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC(=CC=C3)OC
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "N-(4-methoxyphenyl)-2-[3-(3-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide" often involves multi-step chemical processes including catalytic hydrogenation, acetylation, and the use of specific reagents to introduce or modify functional groups. A notable example is the catalytic hydrogenation for the synthesis of N-(3-amino-4-methoxyphenyl)acetamide, highlighting the use of novel catalysts to achieve high selectivity and yield (Zhang Qun-feng, 2008).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of aromatic rings, acetamide groups, and methoxy functionalities, contributing to their unique chemical behaviors. Crystal structure analysis provides insights into their conformation, intermolecular interactions, and potential reactivity patterns. For instance, the crystal structure determination of related compounds can reveal the arrangement of functional groups and their spatial orientation, crucial for understanding their chemical and biological activities (Analytical Sciences: X-ray Structure Analysis Online, 2006).

Chemical Reactions and Properties

Chemical reactivity studies on these compounds involve exploring their behavior towards various chemical reagents, elucidating pathways for generating new chemical entities or modifying existing ones. Key reactions include acetylation, formylation, and cyclization, with each step tailored to introduce or transform functional groups, significantly impacting their chemical properties and potential applications. For example, the synthesis and reactivity of novel 2-chloro N-aryl substituted acetamide derivatives demonstrate the versatility of these compounds in generating a wide array of chemical structures with potential anticancer properties (A. Vinayak et al., 2014).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystallinity, are crucial for determining the compound's suitability for various applications. These properties are influenced by the molecular structure, particularly the functional groups and their arrangement. Studies focusing on the synthesis and crystal structure of derivatives provide valuable data on these aspects, offering insights into their potential utility in different scientific and industrial fields.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with biological systems, are fundamental for exploring the applications of these compounds. For instance, the modification of specific functional groups can lead to significant changes in their biological activity and interaction with enzymes or receptors. Research on compounds like 2-methoxy-N-[3-[4-[3-methyl-4-[(6-methyl-3-pyridinyl)oxy]anilino]-6-quinazolinyl]prop-2-enyl]acetamide highlights the importance of understanding these chemical properties for developing new therapeutic agents (Kazuko Inoue et al., 2023).